Nickel hypophosphite hexahydrate

Specification

• CAS No.: 13477-97-9
• Molecular Formula: H12NiO10P2
• Molecular Weight: 292.73 g/mol
• Standard InChI: InChI=1S/Ni.2HO2P.6H2O/c;2*1-3-2;;;;;;/h;2*(H,1,2);6*1H2/q+2;;;;;;;;/p-2
• Standard InChI Key: OFWQYFSMYVEOSZ-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.O.O.[O-]P=O.[O-]P=O.[Ni+2]

Introduction

Chemical and Physical Properties

Chemical Properties

Nickel hypophosphite hexahydrate has the molecular formula H12NiO10P2, representing its composition of nickel, phosphorus, hydrogen, and oxygen. The compound is identified by the CAS registry number 13477-97-9, which serves as its unique identifier in chemical databases. The hypophosphite anion in the compound exhibits reducing properties, which are crucial for its application in electroless plating processes and catalytic activities.

The compound undergoes various chemical reactions, including reduction reactions that can lead to the formation of nickel phosphide nanoparticles. Its reactivity is particularly evident in electrochemical environments, where it participates in oxidation-reduction processes that are fundamental to its industrial applications.

Physical Properties

Physically, nickel hypophosphite hexahydrate manifests as green cubic crystals. One of its notable characteristics is its solubility profile – it is soluble in cold water, with solubility increasing significantly at elevated temperatures. This temperature-dependent solubility is particularly advantageous for its application in various aqueous solutions and industrial processes.

Table 1: Physical and Chemical Properties of Nickel Hypophosphite Hexahydrate

Property	Characteristic
Appearance	Green cubic crystals
Chemical Formula	Ni(H2PO2)2·6H2O
Molecular Formula	H12NiO10P2
Molar Mass	292.73 g/mol
CAS Number	13477-97-9
Solubility	Soluble in cold water, increased solubility in hot water
Primary Applications	Electroless nickel plating, catalyst, ceramic industry

Synthesis and Preparation Methods

Several methods have been developed for synthesizing nickel hypophosphite hexahydrate, each with distinct advantages and limitations:

Direct Electrooxidation Method

The direct electrooxidation method represents an innovative approach to synthesizing nickel hypophosphite. This process involves the electrochemical oxidation of nickel in hypophosphorous acid solutions. Research has shown that this electrochemical behavior can be studied using polarization curve and cyclic voltammetry techniques.

In this method, nickel dissolution begins at approximately -0.1119 V in hypophosphorous acid solution, reaching maximum dissolution velocity of 0.0635 A·cm-2 at 0.2383 V, and ceasing after 0.3730 V. Studies indicate that the potential range of -0.2938 to 0.2938 V is appropriate for the synthesis of nickel hypophosphite through direct electrooxidation, with the optimal potential being around 0.24 V to achieve maximum reaction rate.

Conventional Preparation Methods

Several traditional methods exist for the preparation of nickel hypophosphite hexahydrate:

• Double Decomposition: This method utilizes Ni(NO3)2 and NaH2PO2 as raw materials. While characterized by ease of operation, it typically results in lower-purity products.

• Acid-Base Neutralization: This approach involves the reaction of H3PO2 with NiCO3 or Ni(OH)2. This method yields products of higher purity but at an increased cost.

• Ion Exchange Technique: This method employs an exchange reaction between Ni2+ and H+ using cationic exchange resin. The process produces the highest purity nickel hypophosphite but suffers from lower production efficiency.

• Electrolytic Method: Conducted in a three or four-compartment electrodialysis cell, this method uses NiSO4 and NaH2PO2 as raw materials, with nickel slices or other insoluble electrodes serving as anodes. While capable of generating high-purity products, this method incurs higher costs due to the complex equipment required.

Applications

Electroless Nickel Plating

The primary application of nickel hypophosphite hexahydrate lies in electroless nickel plating. This process involves the deposition of a nickel-phosphorus alloy onto a substrate without the use of electrical current. The hypophosphite ion serves as a reducing agent in the reaction, reducing nickel ions to metallic nickel on the substrate surface.

Research has demonstrated that nickel plating layers obtained from baths containing this compound exhibit superior properties compared to conventional industrial nickel deposition. These properties include a more compact surface structure, higher phosphorus content, and enhanced corrosion resistance.

The electroless nickel plating process utilizing nickel hypophosphite can be conducted on various substrates, including Q235 steel. The process typically operates at elevated temperatures, with studies showing optimal conditions at around 90°C.

Additional Applications

Beyond electroless plating, nickel hypophosphite hexahydrate finds application in several other fields:

• Catalysis: The compound serves as a precursor for the synthesis of nickel phosphide catalysts, which are employed in hydrogen evolution reactions and other catalytic processes.

• Ceramic Industry: It is utilized in the production of colored glazes, contributing to the aesthetic and functional properties of ceramic products.

• Metal and Plastic Colorants: The compound plays a role in the coloration of metals and plastics, enhancing their visual appearance.

• Organic Synthesis: Nickel hypophosphite hexahydrate functions as a catalyst in various organic synthesis reactions, facilitating chemical transformations.

Electrochemical Behavior

The electrochemical behavior of nickel in hypophosphorous acid solutions has been extensively studied to understand the mechanisms underlying the synthesis and application of nickel hypophosphite hexahydrate.

Anodic Oxidation Process

The anodic oxidation process of nickel in hypophosphorous acid solution encompasses several distinct regions: active, active-passive, passive, transpassive, and oxygen evolution. These regions characterize the different stages of oxidation and influence the formation of nickel hypophosphite.

Cyclic voltammetry studies have revealed that during positive scanning, oxidation current appears at -0.1119 V, followed by an oxidation peak at 0.2383 V with maximum current. The oxidation current then diminishes rapidly and disappears at 0.3730 V. Notably, no reduction peak is observed when the scan direction is altered, indicating the irreversible nature of the electrochemical oxidation of nickel in hypophosphorous acid solution.

Electrochemical Synthesis Parameters

Research has established specific parameters for the electrochemical synthesis of nickel hypophosphite. Table 2 illustrates the relationship between electrolysis time, hypophosphorous acid concentration, and nickel ion concentration in the electrosynthesis process.

Table 2: Effect of Electrolysis Parameters on Nickel Hypophosphite Synthesis

Electrolysis Time	H3PO2 Concentration	Ni2+ Concentration	Observations
Increasing	Constant	Increases	No O2 evolution
Constant	Increasing	Significantly increases	Concentration-dependent

These findings indicate that both electrolysis time and hypophosphorous acid concentration significantly influence the synthesis efficiency of nickel hypophosphite.

Research Findings on Nickel Phosphide Derivatives

Recent research has focused on nickel phosphide materials derived from nickel hypophosphite, particularly in the context of hydrogen evolution reactions and corrosion resistance.

Corrosion Resistance Properties

Studies have shown that electroplated or electrolessly plated nickel phosphide alloy materials with phosphorus contents less than 15 atomic percent demonstrate enhanced corrosion resistance. This property makes these materials valuable in applications requiring protection against corrosive environments.

Catalytic Applications

Nickel phosphide derivatives have emerged as an important class of materials for various catalytic applications. The transition from nickel hypophosphite to nickel phosphide involves structural and chemical transformations that influence the novel properties of these materials. These phosphides possess unique structural, physical, and chemical characteristics that make them particularly suitable for catalytic processes.

Biochemical Interactions

Cellular Effects

At the cellular level, nickel hypophosphite hexahydrate interacts with various biochemical processes. It can influence enzyme activities, particularly those involved in electron transfer processes such as hydrogenases and phosphatases. The compound acts as a reducing agent in these interactions, facilitating the conversion of metal ions to their elemental forms.

Molecular Mechanisms

At the molecular level, nickel hypophosphite hexahydrate exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by altering their active sites, leading to changes in catalytic activities. The temporal effects of this compound in laboratory settings vary, with relative stability under controlled conditions but potential degradation into phosphite over extended periods.

Comparison with Similar Compounds

Nickel hypophosphite hexahydrate can be compared with other nickel phosphides and related compounds to understand its distinctive properties and applications.

Table 3: Comparison of Nickel Hypophosphite Hexahydrate with Related Compounds

Compound	Formula	Primary Applications	Distinguishing Features
Nickel Hypophosphite Hexahydrate	Ni(H2PO2)2·6H2O	Electroless plating, catalysis	Green cubic crystals, water-soluble
Nickel Phosphide (Ni2P)	Ni2P	Catalysis	Similar catalytic properties, different preparation methods
Nickel Phosphide (Ni12P5)	Ni12P5	Catalysis	Different phase and catalytic properties
Other Metal Phosphides (Fe, Co, Mo)	Varies	Catalysis	Different specific applications and efficiencies

Nickel hypophosphite hexahydrate stands out due to its specific application in electroless nickel plating and its role as a precursor for highly active nickel phosphide catalysts.